N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-[4-[benzyl(methyl)sulfamoyl]phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H22N2O3S2/c1-24(16-18-8-4-2-5-9-18)29(26,27)21-14-12-19(13-15-21)23-22(25)17-28-20-10-6-3-7-11-20/h2-15H,16-17H2,1H3,(H,23,25)
• InChI Key: YVUQLCVYSRQLHL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide, also known as BMS-303141, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and ion channels. N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has also been shown to modulate the activity of voltage-gated ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects
N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been found to have a variety of biochemical and physiological effects. In cancer research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In inflammation research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neuropathic pain research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to modulate the activity of ion channels, such as Nav1.7 and TRPV1.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide in lab experiments is its specificity for certain enzymes and ion channels, which allows for targeted research. Another advantage is its synthetic nature, which allows for consistent production and testing. However, a limitation of using N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide in lab experiments is its limited availability and high cost.

Future Directions

For N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide research include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in other areas, such as neurodegenerative diseases and autoimmune disorders. Additionally, research could be done to identify any potential side effects of N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide and to develop methods for mitigating these effects.

Scientific Research Applications

N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and neuropathic pain. In cancer research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to inhibit the growth of tumor cells and induce apoptosis. In inflammation research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to reduce the production of pro-inflammatory cytokines. In neuropathic pain research, N-(4-{[benzyl(methyl)amino]sulfonyl}phenyl)-2-(phenylthio)acetamide has been shown to alleviate pain by modulating the activity of ion channels.